Cas no 518053-68-4 (5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid)

• Product Name: 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid
• CAS No: 518053-68-4
• MF: C₁₄H₁₀ClNO₇S
• MW: 371.749701976776
• CID: 3104798
• PubChem ID: 992605
• Update Time: 2025-06-08

5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid
• 5-[(3-carboxy-4-chlorophenyl)sulfonylamino]-2-hydroxybenzoic acid
• AP-906/41640042
• 5-(3-carboxy-4-chlorobenzenesulfonamido)-2-hydroxybenzoicacid
• SR-01000035780
• EN300-00665
• 518053-68-4
• 5-(3-carboxy-4-chlorobenzenesulfonamido)-2-hydroxybenzoic acid
• CS-0218358
• Oprea1_557919
• Z56853852
• 981-806-8
• Oprea1_205341
• SR-01000035780-1
• 5-[(3-carboxy-4-hydroxyphenyl)sulfamoyl]-2-chlorobenzoic acid
• AKOS000121846
• 5-[(3-carboxy-4-hydroxyanilino)sulfonyl]-2-chlorobenzoic acid

• Inchi： 1S/C14H10ClNO7S/c15-11-3-2-8(6-9(11)13(18)19)24(22,23)16-7-1-4-12(17)10(5-7)14(20)21/h1-6,16-17H,(H,18,19)(H,20,21)
• InChI Key： NVJQJPNTFUDJBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC(=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 370.9866505Da
• Monoisotopic Mass: 370.9866505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 149Ų

Additional information on 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid

Introduction to 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid (CAS No. 518053-68-4)

5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid, with the CAS number 518053-68-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a sulfonyl group, a carboxylic acid, and a hydroxyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular structure of 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid (CAS No. 518053-68-4) consists of a benzene ring substituted with a hydroxyl group at the 2-position and an amino group at the 5-position. The amino group is further substituted with a sulfonyl moiety derived from a 3-carboxy-4-chlorophenyl group. This intricate arrangement of functional groups imparts the compound with a range of chemical properties that are of interest in drug discovery and development.

Recent studies have highlighted the potential of 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other cellular processes makes it a promising candidate for further investigation.

In addition to its enzymatic inhibition properties, 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid has also been studied for its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid has been another area of focus in recent research. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its stability under physiological conditions and low toxicity profile contribute to its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its direct therapeutic applications, 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid has also been explored as a tool for understanding biological processes at the molecular level. Its ability to selectively interact with specific protein targets makes it valuable for probing signaling pathways and identifying novel drug targets. This dual role as both a therapeutic agent and a research tool underscores its importance in the field of medicinal chemistry.

In conclusion, 5-{[(3-carboxy-4-chlorophenyl)sulfonyl]amino-2-hydroxybenzoic acid (CAS No. 518053-68-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapies for various diseases.